molecular formula C14H24N4O B7572692 N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide

N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide

Cat. No. B7572692
M. Wt: 264.37 g/mol
InChI Key: MMQOOMUXVWPKKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide, also known as CPPP, is a chemical compound that has been developed for scientific research purposes. It belongs to the class of pyrazole derivatives and has been found to have potential applications in various fields of research.

Mechanism of Action

The exact mechanism of action of N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide is not yet fully understood. However, it has been found to act as an inhibitor of various enzymes such as acetylcholinesterase, monoamine oxidase, and phosphodiesterase. It has also been found to modulate the activity of various neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide has been found to have various biochemical and physiological effects. It has been found to increase the levels of various neurotransmitters in the brain, such as dopamine, serotonin, and norepinephrine. It has also been found to improve cognitive function and memory retention. N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide has been found to have a vasodilatory effect on the blood vessels, which can help in the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized using standard laboratory techniques. It is also highly selective for its target enzymes and neurotransmitters, which makes it a useful tool for studying their functions. However, there are also some limitations to using N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide in lab experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. It also has limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide. One potential application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide has been found to improve cognitive function and memory retention, which makes it a promising candidate for the development of new drugs for these diseases. Another potential application is in the treatment of cardiovascular diseases. N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide has been found to have a vasodilatory effect on the blood vessels, which can help in the treatment of hypertension and other cardiovascular diseases. Further research is needed to fully understand the potential applications of N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide in these and other fields of research.

Synthesis Methods

The synthesis of N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide involves the reaction of 1-cyclopentyl-3-(dimethylamino)propan-1-one with 1-pyrazol-1-ylpropan-2-amine. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide has been found to have potential applications in various fields of scientific research. It has been studied for its effects on the central nervous system, cardiovascular system, and immune system. N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide has also been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

properties

IUPAC Name

N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H24N4O/c1-12(11-18-10-4-8-16-18)15-9-7-14(19)17-13-5-2-3-6-13/h4,8,10,12-13,15H,2-3,5-7,9,11H2,1H3,(H,17,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MMQOOMUXVWPKKT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CN1C=CC=N1)NCCC(=O)NC2CCCC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H24N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cyclopentyl-3-(1-pyrazol-1-ylpropan-2-ylamino)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.